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Compound of Interest

Compound Name:
1,7-Dimethoxy-10-methylacridin-

9(10H)-one

CAS No.: 112649-94-2

Cat. No.: B12941352

Get Quote

Scaffold Optimization, Synthesis, and Multidrug Resistance (MDR) Reversal Profiles

Executive Summary
Acridone alkaloids (9(10H)-acridinones) are a privileged class of heterocyclic compounds

exhibiting potent anticancer, antiviral, and antiparasitic activities. While natural derivatives like

Acronycine and 1,3-dihydroxy-10-methylacridone are well-characterized, the synthetic

congener 1,7-Dimethoxy-10-methylacridone represents a strategic structural modification.[1] By

blocking the C1 and C7 positions with methoxy groups and masking the nitrogen with a methyl

group, this molecule enhances lipophilicity and metabolic stability, optimizing it as a probe for

P-glycoprotein (P-gp/ABCB1) inhibition and DNA intercalation.[1] This guide analyzes the 1,7-

isomer's superiority in specific physicochemical domains compared to its natural 1,3-

oxygenated counterparts.

Chemical Architecture & SAR Analysis
The core distinction between the 1,7-dimethoxy analog and natural acridones lies in the

symmetry and electronic distribution of the tricyclic core.
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Structural Comparison

Feature
1,7-Dimethoxy-10-

methylacridone

1,3-Dihydroxy-10-

methylacridone

(Natural)
Acronycine

Substitution Pattern
A-Ring (C1) & C-Ring

(C7)
A-Ring only (C1, C3) A-Ring (Pyranofused)

Electronic Effect

Distributed electron

donation on both outer

rings.[1]

Concentrated electron

density on Ring A.

Angular annulation;

steric bulk.

H-Bonding Potential

Acceptor only

(Methoxy/Carbonyl).

[1] High membrane

permeability.

Donor & Acceptor

(Phenolic OH). Lower

logP.

Acceptor only.

Metabolic Stability

High. Methoxy groups

block Phase I

oxidation at vulnerable

sites.[1]

Low. Phenolic groups

susceptible to

glucuronidation.

Moderate

(Epoxidation prone).

Target Affinity

Optimized for

Hydrophobic Pockets

(e.g., P-gp drug-

binding site).

Optimized for DNA

Intercalation (Planar

H-bonding).

DNA Alkylation (via

epoxide).

Mechanism of Action: The "Bay Region" Effect
In 1,7-substituted acridones, the C1-methoxy group creates a steric clash with the C9-carbonyl

(the "bay region"), forcing a slight twist in the planar structure or locking the methoxy

conformation.[1] This pre-organization can enhance binding specificity to ABC transporters,

preventing the efflux of cytotoxic payloads like Vinblastine or Doxorubicin.

Experimental Protocols
Synthesis of 1,7-Dimethoxy-10-methylacridone
Rationale: Natural acridones are extracted from Rutaceae (e.g., Citrus, Zanthoxylum), but 1,7-

isomers require de novo synthesis to ensure regio-purity.[1] The Ullmann Condensation is the
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industry standard for this scaffold.

Reagents & Conditions:
Precursor A: 2-Chloro-6-methoxybenzoic acid (Provides Ring A + C1-OMe).[1]

Precursor B: 4-Methoxyaniline (p-Anisidine) (Provides Ring C + C7-OMe).[1]

Catalyst: Activated Copper bronze.[1]

Cyclization Agent: Polyphosphoric Acid (PPA) or POCl₃.

Methylating Agent: Methyl Iodide (MeI) / NaH.[2]

Step-by-Step Protocol:
Ullmann Coupling:

Reflux Precursor A (10 mmol) and Precursor B (12 mmol) with K₂CO₃ (20 mmol) and Cu

bronze (0.5 g) in DMF/Isoamyl alcohol for 8–12 hours.

Checkpoint: Monitor TLC for the disappearance of the benzoic acid.

Acidify filtrate to precipitate N-(4-methoxyphenyl)-2-amino-6-methoxybenzoic acid.[1]

Cyclization:

Heat the diphenylamine intermediate in PPA at 100–120°C for 2 hours.

Pour onto crushed ice/ammonia. The yellow precipitate is 1,7-dimethoxyacridone.[1]

Purification: Recrystallize from glacial acetic acid.[1]

N-Methylation:

Dissolve the acridone in dry DMF under N₂ atmosphere.

Add NaH (1.5 eq, 60% dispersion) at 0°C; stir 30 min (deprotonation of N-H).

Add MeI (1.2 eq) dropwise. Stir at RT for 4 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://spectrabase.com/compound/KS6AnBWuzKn
https://spectrabase.com/compound/KS6AnBWuzKn
https://spectrabase.com/compound/KS6AnBWuzKn
https://pubs.rsc.org/en/content/getauthorversionpdf/c5ra25115j
https://spectrabase.com/compound/KS6AnBWuzKn
https://spectrabase.com/compound/KS6AnBWuzKn
https://spectrabase.com/compound/KS6AnBWuzKn
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12941352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation: 1H NMR should show a singlet ~3.8-4.0 ppm (N-Me) and loss of the downfield

N-H signal (>8.5 ppm).[1]

Biological Assay: MDR Reversal (P-gp Inhibition)
Objective: Quantify the ability of 1,7-dimethoxy-10-methylacridone to inhibit P-gp mediated

efflux of Rhodamine 123.[1]

Cell Lines: Use KB-C2 (P-gp overexpressing) and KB-3-1 (Sensitive parental).[1]

Seeding: Plate cells at

cells/well in 6-well plates.

Treatment:

Control: Vehicle (DMSO < 0.1%).

Test: 1,7-Dimethoxy-10-methylacridone (1, 5, 10 µM).[1]

Positive Control: Verapamil (10 µM).

Dye Loading: Add Rhodamine 123 (5 µM) for 60 min at 37°C.

Efflux Phase: Wash cells with PBS.[1] Incubate in dye-free medium +/- Test Compound for

60 min.

Analysis: Flow Cytometry (FL1 channel).

Metric: Fluorescence Activity Ratio (FAR) = (Mean Fluorescence of MDR treated) / (Mean

Fluorescence of MDR control).

Visualizations (Graphviz/DOT)
Synthesis & Structural Logic
This diagram illustrates the convergence of the two aromatic precursors to form the 1,7-

substituted core.
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Caption: Synthesis pathway ensuring regiospecific 1,7-substitution via Ullmann condensation.

SAR & Mechanism of Action
This diagram maps the functional roles of specific structural features in MDR reversal.
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Caption: Structure-Activity Relationship (SAR) mapping chemical features to biological

outcomes.
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Comparative Data Profile
The following table contrasts the 1,7-analog with standard acridones, highlighting its "Probe"

status for resistance studies.

Property
1,7-Dimethoxy-10-

methylacridone

1,3-Dihydroxy-10-

methylacridone
Implication

LogP (Calc) ~3.5 - 4.0 ~2.0 - 2.5

1,7-analog enters

cells passively; ideal

for targeting

transmembrane

domains.[1]

pKa (Conj. Acid)
Low (Non-ionizable

OH)
High (Phenolic OH)

1,7-analog remains

neutral at

physiological pH,

preventing ion-

trapping.[1]

Cytotoxicity (IC50) Moderate (µM range)
High (nM range in

some lines)

1,7-analog is often

less toxic per se,

making it a better

chemosensitizer than

a direct toxin.

Fluorescence High Quantum Yield
pH Dependent

(Quenched by OH)

1,7-analog serves as

a stable fluorescent

tracer for cellular

uptake studies.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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